Cas no 2680783-28-0 (benzyl N-(2,6-difluoro-4-iodophenyl)carbamate)

• Product Name: benzyl N-(2,6-difluoro-4-iodophenyl)carbamate
• CAS No: 2680783-28-0
• MF: C₁₄H₁₀F₂INO₂
• MW: 389.135982990265
• CID: 5623866
• PubChem ID: 165929670
• Update Time: 2025-10-29

benzyl N-(2,6-difluoro-4-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,6-difluoro-4-iodophenyl)carbamate
• EN300-28302506
• 2680783-28-0

• Inchi： 1S/C14H10F2INO2/c15-11-6-10(17)7-12(16)13(11)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： VKEVFLKVKJNIGH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 388.97243g/mol
• Monoisotopic Mass: 388.97243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,6-difluoro-4-iodophenyl)carbamate

Comprehensive Overview of Benzyl N-(2,6-Difluoro-4-Iodophenyl)carbamate (CAS No. 2680783-28-0)

Benzyl N-(2,6-difluoro-4-iodophenyl)carbamate (CAS No. 2680783-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and iodo substitutions on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carbamate linkage, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of fluorinated compounds, which are known for their enhanced metabolic stability and bioavailability.

The growing interest in benzyl N-(2,6-difluoro-4-iodophenyl)carbamate aligns with broader trends in the chemical industry, where halogenated compounds are being leveraged for their unique properties. For instance, the incorporation of iodine and fluorine atoms into organic frameworks is a hot topic in medicinal chemistry, as these elements can significantly alter a molecule's interaction with biological targets. This compound's CAS No. 2680783-28-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its synthetic utility in cross-coupling reactions and catalysis has made it a subject of interest for chemists working on green chemistry initiatives.

From an SEO perspective, keywords like "benzyl carbamate derivatives", "difluoro-iodophenyl compounds", and "CAS 2680783-28-0 applications" are highly relevant to this discussion. These terms resonate with users seeking information on high-value chemical intermediates or custom synthesis services. The compound's role in peptide modification and proteomics research further enhances its appeal, as these fields are currently experiencing rapid growth due to advancements in bioconjugation techniques and drug delivery systems.

Another area where benzyl N-(2,6-difluoro-4-iodophenyl)carbamate shines is in the development of fluorescent probes and imaging agents. The iodine atom in its structure provides a handle for radiolabeling, making it a candidate for positron emission tomography (PET) tracers. This application is particularly timely, given the rising demand for precision medicine and diagnostic tools. Furthermore, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are critical for accelerating drug discovery pipelines.

In summary, benzyl N-(2,6-difluoro-4-iodophenyl)carbamate (CAS No. 2680783-28-0) is a multifaceted compound with broad applicability in modern chemistry and life sciences. Its unique structural features and functional groups position it as a key player in the development of next-generation therapeutics and materials. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow, making it a compound worth watching in the coming years.